Cas no 62617-36-1 (1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-
• CAS No: 62617-36-1
• MF: C₄H₂ClF₃N₂O₂S₂
• MW: 266.649087429047
• CID: 437954
• PubChem ID: 71384556
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-
• 2-(chloromethylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
• 2-(Chloromethanesulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
• 62617-36-1
• DTXSID20806809

• Inchi： 1S/C4H2ClF3N2O2S2/c5-1-14(11,12)3-10-9-2(13-3)4(6,7)8/h1H2
• InChI Key： GDRXSFGHPUHPFQ-UHFFFAOYSA-N
• SMILES： ClCS(C1=NN=C(C(F)(F)F)S1)(=O)=O

Computed Properties

• Exact Mass: 265.91996
• Monoisotopic Mass: 265.9198318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 59.92